Cas no 954239-64-6 (5-Bromo-benzooxazole-2-carboxylic Acid Amide)

5-Bromo-benzooxazole-2-carboxylic Acid Amide structure
954239-64-6 structure
Product Name:5-Bromo-benzooxazole-2-carboxylic Acid Amide
CAS No:954239-64-6
MF:C8H5BrN2O2
MW:241.041500806808
MDL:MFCD09832202
CID:867529
PubChem ID:74892057
Update Time:2025-09-19

5-Bromo-benzooxazole-2-carboxylic Acid Amide Chemical and Physical Properties

Names and Identifiers

    • 2-Benzoxazolecarboxamide, 5-bromo-
    • 5-Bromo-benzooxazole-2-carboxylic acid amide
    • 5-Bromo-2-benzoxazolecarboxamide (ACI)
    • 5-bromo-1,3-benzoxazole-2-carboxamide
    • CS-0330029
    • SB40256
    • DB-080258
    • 954239-64-6
    • MFCD09832202
    • 5-Bromobenzo[d]oxazole-2-carboxamide
    • 5-Bromo-benzooxazole-2-carboxylic Acid Amide
    • MDL: MFCD09832202
    • Inchi: 1S/C8H5BrN2O2/c9-4-1-2-6-5(3-4)11-8(13-6)7(10)12/h1-3H,(H2,10,12)
    • InChI Key: GYCRGEYPEQMNHR-UHFFFAOYSA-N
    • SMILES: O=C(C1OC2C(=CC(=CC=2)Br)N=1)N

Computed Properties

  • Exact Mass: 239.95344g/mol
  • Monoisotopic Mass: 239.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 390.0±34.0 °C at 760 mmHg
  • Flash Point: 189.6±25.7 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Bromo-benzooxazole-2-carboxylic Acid Amide Security Information

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